molecular formula C11H13N3S B8371572 4-(2-Methylamino-thiazol-4-yl)-benzylamine

4-(2-Methylamino-thiazol-4-yl)-benzylamine

Cat. No.: B8371572
M. Wt: 219.31 g/mol
InChI Key: IDYBXUWJVHUIRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methylamino-thiazol-4-yl)-benzylamine is a useful research compound. Its molecular formula is C11H13N3S and its molecular weight is 219.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13N3S

Molecular Weight

219.31 g/mol

IUPAC Name

4-[4-(aminomethyl)phenyl]-N-methyl-1,3-thiazol-2-amine

InChI

InChI=1S/C11H13N3S/c1-13-11-14-10(7-15-11)9-4-2-8(6-12)3-5-9/h2-5,7H,6,12H2,1H3,(H,13,14)

InChI Key

IDYBXUWJVHUIRD-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC(=CS1)C2=CC=C(C=C2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 1M lithium aluminum hydride in THF (5.6 mL, 5.6 mmol) under nitrogen to a solution of 4-(2-methylamino-thiazol-4-yl)-benzonitrile (0.4 g, 1.86 mmol) in anhydrous THF (5 mL). After gas evolution stops, heat the reaction mixture to reflux for 30 min. Cool to room temperature, quench by slow addition of water (0.5 mL), 5N aqueous NaOH (5 mL) and additional water (1.5 mL). Add EtOAc (50 mL), stir vigorously for 20 min and filter through Celite®. Separate and dry the organic phase over Na2SO4. Concentrate in vacuo to obtain the title compound (0.4 g, 98%) as a white solid suitable for use without additional purification. MS (ES+) m/z: 220 (M+H)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
5.6 mL
Type
solvent
Reaction Step One
Yield
98%

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